Cas no 2413875-04-2 (tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate
• CAS No: 2413875-04-2
• MF: C₁₁H₁₃BrFNO₂S
• MW: 322.193824529648
• CID: 5674775
• PubChem ID: 165769038
• Update Time: 2025-10-28

tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate
• EN300-26666387
• 2413875-04-2

• Inchi： 1S/C11H13BrFNO2S/c1-11(2,3)16-10(15)14-9-7(13)4-6(12)5-8(9)17/h4-5,17H,1-3H3,(H,14,15)
• InChI Key： YUTVCOPJRPBSJU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)S)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 320.98344g/mol
• Monoisotopic Mass: 320.98344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate

tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate: A Comprehensive Overview

tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate, also known by its CAS number 2413875-04-2, is a highly specialized organic compound with significant applications in modern chemical research and synthesis. This compound is characterized by its complex structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring containing bromine, fluorine, and sulfur atoms. The combination of these elements makes it a versatile molecule with potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science.

The phenyl ring in this compound is substituted at positions 4, 2, and 6 with bromine, fluorine, and sulfur groups, respectively. These substituents significantly influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. The bromine atom at position 4 introduces electron-withdrawing effects, while the fluorine atom at position 2 enhances the molecule's stability and reactivity. The sulfur atom at position 6 contributes to the molecule's ability to participate in nucleophilic substitutions and other reactions involving sulfur-based intermediates.

Recent studies have highlighted the importance of tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate in the synthesis of bioactive compounds. Its unique structure allows for the formation of stable intermediates during multi-step synthesis processes. For instance, researchers have utilized this compound as a key intermediate in the preparation of novel heterocyclic compounds with potential anticancer and antimicrobial activities. The presence of multiple functional groups enables the molecule to undergo a variety of reactions, including nucleophilic aromatic substitution, Michael addition, and Suzuki coupling.

In terms of synthesis, tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate can be prepared through several routes. One common method involves the reaction of 4-bromo-2-fluoro-6-sulfanilphenol with tert-butyl chloroformate in the presence of a base such as pyridine or triethylamine. This reaction typically occurs under mild conditions and yields high purity products. Another approach involves the modification of existing phenolic compounds through substitution or coupling reactions to introduce the desired functional groups.

The application of this compound extends beyond traditional organic synthesis. Recent advancements in materials science have explored its use as a precursor for constructing advanced materials with tailored properties. For example, its ability to form stable covalent bonds makes it a candidate for use in polymer chemistry and nanotechnology applications. Additionally, its reactivity towards sulfur-based reagents has led to its incorporation into novel catalytic systems that enhance reaction efficiency.

From an environmental standpoint, tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate has been studied for its biodegradability and toxicity profiles. Research indicates that under controlled conditions, this compound undergoes efficient biodegradation without releasing harmful byproducts. This makes it a more sustainable option compared to some traditional synthetic intermediates.

In conclusion, tert-butyl N-(4-bromo-2-fluoro-6-sulfanylphenyl)carbamate (CAS No: 2413875-04-2) stands out as a valuable compound in contemporary chemical research due to its versatile structure and wide-ranging applications. Its ability to participate in diverse chemical reactions combined with its favorable environmental profile positions it as an essential tool for advancing scientific innovation across multiple disciplines.